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Introduction

Triethyl citrate (TEC), an ester of citric acid, is a widely utilized non-toxic, biodegradable
plasticizer in the formulation of biodegradable polymers.[1][2] Its biocompatibility and approval
for use in food and pharmaceutical applications make it an ideal choice for modifying the
physical properties of polymers such as polylactic acid (PLA), poly(e-caprolactone) (PCL), and
polyhydroxyalkanoates (PHAS) like poly(3-hydroxybutyrate) (PHB) and poly(3-hydroxybutyrate-
co-3-hydroxyvalerate) (PHBV).[2] This document provides detailed application notes,
experimental protocols, and quantitative data on the use of triethyl citrate in biodegradable
polymers to enhance their flexibility, processability, and degradation characteristics for a variety
of applications, including drug delivery, medical devices, and sustainable packaging.

Mechanism of Action of Triethyl Citrate as a
Plasticizer

Triethyl citrate functions as a plasticizer by inserting its molecules between the polymer
chains. This increases the intermolecular spacing, thereby reducing the secondary forces (van
der Waals forces and hydrogen bonds) between the polymer chains. The increased free
volume allows for greater mobility of the polymer chains, resulting in a decrease in the glass
transition temperature (Tg), increased flexibility, and improved processability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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